![molecular formula C10H10ClFN2S B3507190 N-(4-chloro-3-fluorophenyl)-N'-cyclopropylthiourea](/img/structure/B3507190.png)
N-(4-chloro-3-fluorophenyl)-N'-cyclopropylthiourea
Overview
Description
N-(4-chloro-3-fluorophenyl)-N'-cyclopropylthiourea, also known as CPPU, is a synthetic plant growth regulator that has been widely used in the agricultural industry. CPPU is a member of the thiourea family, which has been shown to have a significant impact on plant growth and development. CPPU has been used to improve fruit yield, increase fruit size, and improve fruit quality in a variety of crops, including grapes, kiwifruit, apples, and pears.
Mechanism of Action
N-(4-chloro-3-fluorophenyl)-N'-cyclopropylthiourea works by increasing the number and size of cells in the fruit. It does this by promoting cell division and elongation, which results in larger and more abundant fruit. This compound also affects the metabolism of the fruit, which can lead to improved fruit quality and longer shelf life.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects on plants. It can increase the activity of certain enzymes involved in cell division and elongation, as well as the biosynthesis of cytokinins, which are plant hormones that promote cell division. This compound can also affect the expression of genes involved in fruit development and ripening.
Advantages and Limitations for Lab Experiments
N-(4-chloro-3-fluorophenyl)-N'-cyclopropylthiourea has a number of advantages and limitations when used in lab experiments. One advantage is that it is relatively easy to apply to plants and can be used in a variety of crops. However, this compound can be expensive, and its effects can be variable depending on the crop and growing conditions. Additionally, this compound is not approved for use in all countries, which can limit its availability for research purposes.
Future Directions
There are a number of future directions for research on N-(4-chloro-3-fluorophenyl)-N'-cyclopropylthiourea. One area of interest is the potential for this compound to be used in combination with other plant growth regulators to improve crop yield and quality. Another area of interest is the potential for this compound to be used in organic farming, where the use of synthetic chemicals is limited. Additionally, research could focus on the long-term effects of this compound on plant growth and development, as well as its potential impact on the environment.
Scientific Research Applications
N-(4-chloro-3-fluorophenyl)-N'-cyclopropylthiourea has been extensively studied in the scientific community due to its potential applications in agriculture. Research has shown that this compound can improve fruit yield, increase fruit size, and improve fruit quality in a variety of crops. This compound has also been shown to delay fruit ripening, which can be beneficial for growers who need to transport their crops over long distances.
properties
IUPAC Name |
1-(4-chloro-3-fluorophenyl)-3-cyclopropylthiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClFN2S/c11-8-4-3-7(5-9(8)12)14-10(15)13-6-1-2-6/h3-6H,1-2H2,(H2,13,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFTHNEBCXKTJMM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=S)NC2=CC(=C(C=C2)Cl)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClFN2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.